Dimethyl isothiocyanatosuccinate Dimethyl isothiocyanatosuccinate
Brand Name: Vulcanchem
CAS No.: 121928-38-9
VCID: VC20868833
InChI: InChI=1S/C7H9NO4S/c1-11-6(9)3-5(8-4-13)7(10)12-2/h5H,3H2,1-2H3
SMILES: COC(=O)CC(C(=O)OC)N=C=S
Molecular Formula: C7H9NO4S
Molecular Weight: 203.22 g/mol

Dimethyl isothiocyanatosuccinate

CAS No.: 121928-38-9

Cat. No.: VC20868833

Molecular Formula: C7H9NO4S

Molecular Weight: 203.22 g/mol

* For research use only. Not for human or veterinary use.

Dimethyl isothiocyanatosuccinate - 121928-38-9

Specification

CAS No. 121928-38-9
Molecular Formula C7H9NO4S
Molecular Weight 203.22 g/mol
IUPAC Name dimethyl 2-isothiocyanatobutanedioate
Standard InChI InChI=1S/C7H9NO4S/c1-11-6(9)3-5(8-4-13)7(10)12-2/h5H,3H2,1-2H3
Standard InChI Key NWHDEBYHAZNXDQ-UHFFFAOYSA-N
Isomeric SMILES COC(=O)C[C@@H](C(=O)OC)N=C=S
SMILES COC(=O)CC(C(=O)OC)N=C=S
Canonical SMILES COC(=O)CC(C(=O)OC)N=C=S

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